Cas no 2763926-01-6 (3-Bromo-2-fluoro-5-(fluorosulfonyl)benzoic acid)

• Product Name: 3-Bromo-2-fluoro-5-(fluorosulfonyl)benzoic acid
• CAS No: 2763926-01-6
• MF: C₇H₃BrF₂O₄S
• MW: 301.062127351761
• CID: 5559677
• PubChem ID: 165996955
• Update Time: 2025-08-05

3-Bromo-2-fluoro-5-(fluorosulfonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2763926-01-6
• 3-bromo-2-fluoro-5-(fluorosulfonyl)benzoic acid
• EN300-27779298
• 3-Bromo-2-fluoro-5-(fluorosulfonyl)benzoic acid

• Inchi： 1S/C7H3BrF2O4S/c8-5-2-3(15(10,13)14)1-4(6(5)9)7(11)12/h1-2H,(H,11,12)
• InChI Key： DSYIHHSNAKYJTC-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=O)O)C=C(C=1)S(=O)(=O)F)F

Computed Properties

• Exact Mass: 299.89035g/mol
• Monoisotopic Mass: 299.89035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79.8Ų

Additional information on 3-Bromo-2-fluoro-5-(fluorosulfonyl)benzoic acid

Professional Introduction to 3-Bromo-2-fluoro-5-(fluorosulfonyl)benzoic Acid (CAS No. 2763926-01-6)

3-Bromo-2-fluoro-5-(fluorosulfonyl)benzoic acid, with the CAS number 2763926-01-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include a bromine atom at the 3-position, a fluorine atom at the 2-position, and a fluorosulfonyl group at the 5-position. These substituents contribute to its distinct chemical properties and make it a valuable intermediate in the synthesis of various biologically active molecules.

The nomenclature of this compound follows the standard IUPAC rules, ensuring clarity and precision in its identification. The presence of both bromine and fluorine atoms enhances its reactivity, making it a versatile building block for further chemical modifications. The fluorosulfonyl group, in particular, introduces strong electron-withdrawing effects, which can influence the electronic properties of the molecule and its interactions with biological targets.

In recent years, there has been growing interest in the development of fluorinated benzoic acid derivatives due to their potential applications in drug discovery. The introduction of fluorine atoms into aromatic rings is known to improve metabolic stability, lipophilicity, and binding affinity towards biological receptors. For instance, studies have shown that fluorinated compounds often exhibit enhanced pharmacological activity compared to their non-fluorinated counterparts. This has led to extensive research into synthesizing novel fluorinated benzoic acids for therapeutic purposes.

One of the most compelling aspects of 3-Bromo-2-fluoro-5-(fluorosulfonyl)benzoic acid is its utility as a precursor in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to develop new scaffolds for drug candidates targeting various diseases. For example, its bromine substituent can undergo cross-coupling reactions with boronic acids or halides, enabling the construction of diverse molecular architectures. Similarly, the fluosulfonyl group can be used for further functionalization via nucleophilic substitution or elimination reactions.

The pharmaceutical industry has been particularly keen on exploring benzoic acid derivatives for their potential as antimicrobial agents. The structural features of 3-Bromo-2-fluoro-5-(fluorosulfonyl)benzoic acid make it an attractive candidate for developing novel antibiotics or antiviral drugs. Recent studies have demonstrated that certain fluorinated benzoic acids exhibit inhibitory effects on bacterial enzymes and viral proteases, highlighting their therapeutic promise. The compound's ability to interact with biological targets at multiple sites may also contribute to its efficacy against resistant strains.

Moreover, the synthetic pathways involving 3-Bromo-2-fluoro-5-(fluorosulfonyl)benzoic acid have been optimized for scalability and efficiency. Modern synthetic techniques, such as flow chemistry and microwave-assisted reactions, have enabled researchers to produce this compound in high yields with minimal byproducts. These advancements not only facilitate academic research but also hold promise for industrial applications in drug manufacturing.

The role of computational chemistry in understanding the properties of 3-Bromo-2-fluoro-5-(fluorosulfonyl)benzoic acid cannot be overstated. Molecular modeling studies have provided insights into its electronic structure, solubility, and potential interactions with biological targets. These computational approaches complement experimental work by predicting reaction outcomes and identifying optimal conditions for synthesis. As a result, researchers can design more efficient synthetic routes and tailor molecular properties to meet specific pharmacological requirements.

In conclusion, 3-Bromo-2-fluoro-5-(fluorosulfonyl)benzoic acid (CAS No. 2763926-01-6) represents a significant advancement in the field of organic chemistry and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for synthesizing novel biologically active compounds. The growing body of research on fluorinated benzoic acids underscores their importance in developing next-generation therapeutics. As scientific understanding continues to evolve, compounds like this will undoubtedly play a crucial role in addressing global health challenges.